2-(4-fluorophenyl)-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is an organic molecule with several functional groups. The presence of a fluorophenyl group suggests that it has a benzene ring with a fluorine atom attached. The isopentyl, dimethyl, and tetrahydrobenzo[b][1,4]oxazepin groups suggest a complex structure with multiple carbon rings .
Molecular Structure Analysis
The molecular structure would be complex due to the presence of multiple functional groups and carbon rings. The E/Z designation might be used to describe the geometry of the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the fluorophenyl group might undergo nucleophilic aromatic substitution, while the oxazepin ring might be involved in reactions with electrophiles .Physical and Chemical Properties Analysis
The physical and chemical properties would depend on the exact structure of the compound. Factors like polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of novel compounds with structural similarities, aiming at exploring their potential therapeutic and biological activities. For instance, a study by Sunder and Maleraju (2013) describes the synthesis of derivatives with anti-inflammatory properties, indicating a methodological foundation for developing compounds with specific therapeutic effects (K. Sunder, Jayapal Maleraju, 2013).
Antitumor and Anticancer Activity
Several studies have been conducted on the antitumor and anticancer activities of related compounds. Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives showing considerable anticancer activity against various cancer cell lines, demonstrating the potential of such compounds in oncological research (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
Antibacterial Evaluation
Compounds with structural similarities have been evaluated for their antibacterial properties. For example, Varshney, Mishra, Shukla, and Sahu (2009) explored a series of compounds for their in vitro antibacterial activity, showcasing their effectiveness against resistant Gram-positive and Gram-negative bacteria (V. Varshney, N. Mishra, P. Shukla, D. Sahu, 2009).
Neuropharmacological Potential
Research into neuropharmacological applications has highlighted the potential of similar compounds in treating neurological disorders. For instance, Wise et al. (1987) explored the antipsychotic-like profile of certain compounds in behavioral animal tests, offering insights into their potential as novel antipsychotic agents without interacting with dopamine receptors, a common mechanism for existing antipsychotics (L D Wise et al., 1987).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29FN2O3/c1-16(2)11-12-27-20-14-19(9-10-21(20)30-15-24(3,4)23(27)29)26-22(28)13-17-5-7-18(25)8-6-17/h5-10,14,16H,11-13,15H2,1-4H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGKHCKMJJAFQMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.